Cas no 2138386-38-4 (7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one)

• Product Name: 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one
• CAS No: 2138386-38-4
• MF: C₁₁H₁₅N₃O₂S
• MW: 253.320700883865
• CID: 6089501
• PubChem ID: 165857535
• Update Time: 2025-07-17

7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one
• EN300-803945
• 2138386-38-4

• Inchi： 1S/C11H15N3O2S/c1-7-10-9(16-11(15)12-7)6-14(13-10)8-2-4-17-5-3-8/h6-8H,2-5H2,1H3,(H,12,15)
• InChI Key： LWLDLUROLNTAEU-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1C=C2C(C(C)NC(=O)O2)=N1

Computed Properties

• Exact Mass: 253.08849790g/mol
• Monoisotopic Mass: 253.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4Ų

Additional information on 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one

Introduction to 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one (CAS No. 2138386-38-4)

7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the pyrazolo[3,4-e][1,3]oxazinone class, a scaffold known for its broad spectrum of biological activities. The presence of a thiophene ring at the 2-position and a methyl group at the 7-position further enhances its structural diversity and potential therapeutic applications.

The chemical structure of 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one (CAS No. 2138386-38-4) consists of a fused system of a pyrazole ring connected to an oxazinone moiety. This particular arrangement creates a rigid framework that can interact with biological targets in a highly specific manner. The thiophene substituent not only contributes to the compound's lipophilicity but also introduces potential sites for hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways and cancer cell proliferation. For instance, preliminary docking studies have indicated that this molecule could bind to cyclooxygenase (COX) enzymes and Janus kinases (JAKs), which are key players in the regulation of inflammatory responses.

The synthesis of 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the oxazinone ring and subsequent functionalization at the 2-position with a thiophene group. The introduction of the methyl group at the 7-position is typically achieved through nucleophilic substitution or alkylation reactions. These synthetic strategies have been optimized to ensure high yields and purity, making the compound suitable for further biological evaluation.

In vitro studies have begun to explore the potential pharmacological properties of 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one. Initial experiments have shown promising results in reducing pro-inflammatory cytokine production in cell culture models. This suggests that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate kinase activity has raised interest in its potential as an anti-cancer agent.

The structural features of 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,4-e][1,3]oxazin-5-one also make it an attractive scaffold for further derivatization. By introducing additional functional groups or altering the substitution pattern on the heterocyclic core, researchers can fine-tune its biological activity and pharmacokinetic properties. This approach is particularly valuable in medicinal chemistry where slight modifications can lead to significant changes in drug efficacy and safety profiles.

Recent publications have highlighted the importance of heterocyclic compounds in drug discovery programs. 7-methyl-2-(thian-4-yl)-2H,5H,6H,7H-pyrazolo[3,e][1e]oxazinoneeoneeoneeoneeoneeoneeoneeoneeoneeoneeonee